Cas no 7535-00-4 ((2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal)

(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal Properties

Names and Identifiers

• (2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal
• D-GALACTOSAMINE
• D-Galactose,2-amino-2-deoxy-
• 2-amino-2-deoxy-D-galactose
• 2-amino-2-deoxygalactose
• 2-amino-D-2-deoxy-galactose
• C02262
• d-2-amino-2-deoxygalactose
• D-Chondrosamine
• galactosamine
• SCHEMBL28730
• D-GALACTOSAMINE [MI]
• 1948-54-5
• D-Galactosamine (hydrochloride)
• D-Galactose, 2-amino-2-deoxy-
• Q27127187
• E7DFEAD0-4834-4228-A944-5E205E9744E6
• 7535-00-4
• Epitope ID:137473
• aldehydo-D-galactosamine
• 4Y6R29688W
• AKOS006281393
• Galactose, 2-amino-2-deoxy-
• CHEBI:60313
• EN300-1698688
• D-(+)-GALACTOSAMINE
• rel-(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal
• (2R,3R,4R,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal
• +Expand

• MDL： MFCD01941613
• InChIKey： FZHXIRIBWMQPQF-KCDKBNATSA-N
• Inchi： InChI=1S/C6H13NO5/c7-3(1-8)5(11)6(12)4(10)2-9/h1,3-6,9-12H,2,7H2/t3-,4+,5+,6-/m0/s1
• SMILES： C(=O)[C@@H]([C@H]([C@H]([C@@H](CO)O)O)O)N

Computed Properties

• Exact Mass: 179.079
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 179.079
• Heavy Atom Count: 12
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• LogP: -2.71210
• PSA: 124.01000
• Refractive Index: 1.6
• Boiling Point: 449.9°C at 760 mmHg
• Melting Point: 185 °C
• Flash Point: 225.9°C
• Density: 1.563